molecular formula C12H15NO4S B8817528 Benzyl thiomorpholine-4-carboxylate 1,1-dioxide CAS No. 140174-14-7

Benzyl thiomorpholine-4-carboxylate 1,1-dioxide

Cat. No. B8817528
M. Wt: 269.32 g/mol
InChI Key: XFVKLOGLCAUHPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl thiomorpholine-4-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzyl thiomorpholine-4-carboxylate 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzyl thiomorpholine-4-carboxylate 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

140174-14-7

Product Name

Benzyl thiomorpholine-4-carboxylate 1,1-dioxide

Molecular Formula

C12H15NO4S

Molecular Weight

269.32 g/mol

IUPAC Name

benzyl 1,1-dioxo-1,4-thiazinane-4-carboxylate

InChI

InChI=1S/C12H15NO4S/c14-12(13-6-8-18(15,16)9-7-13)17-10-11-4-2-1-3-5-11/h1-5H,6-10H2

InChI Key

XFVKLOGLCAUHPR-UHFFFAOYSA-N

Canonical SMILES

C1CS(=O)(=O)CCN1C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzyl 4-thiomorpholinecarboxylate (4.8 g) in methanol (30 mL) and H2O (20 mL) was added oxone (16.2 g) under ice water cooling and the mixture was stirred at ambient temperature for 2 hours. The solution was evaporated in vacuo and partitioned between EtOAc and water. The aqueous layer was extracted with EtOAc. The combined organic layer was washed with water and brine, dried over MgSO4 and evaporated in vacuo. The residue was purified by silica gel column chromatography eluting with a mixture of hexane and EtOAc to give benzyl 4-thiomorpholinecarboxylate 1,1-dioxide as a colorless solid (3.8 g).
Quantity
4.8 g
Type
reactant
Reaction Step One
Name
Quantity
16.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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